Cas no 180283-66-3 (2-(dimethylamino)pyrimidine-5-carboxylic acid)

2-(dimethylamino)pyrimidine-5-carboxylic acid Properties

Names and Identifiers

• 2-DIMETHYLAMINO-PYRIMIDINE-5-CARBOXYLIC ACID
• AC1L5RMK
• AC1Q5UBS
• CHEMBL333536
• CTK4D7569
• NSC80312
• SureCN185994
• ASISCHEM C63424
• TIMTEC-BB SBB010482
• 2-(dimethylamino)pyrimidine-5-carboxylic acid
• HMS1633D14
• CS-0054461
• MFCD06589846
• SCHEMBL185994
• SMR000015386
• MLS000068239
• F6252-0157
• DB-065315
• DTXSID40292088
• AS-50493
• 2-(dimethylamino)pyrimidine-5-carboxylicacid
• EN300-261971
• AB25342
• AKOS000283864
• 5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-
• NSC-80312
• P10365
• HMS2412A19
• 180283-66-3
• +Expand

• MDL： MFCD06589846
• InChIKey： GQCWZXRVFHICLV-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H9N3O2/c1-10(2)7-8-3-5(4-9-7)6(11)12/h3-4H,1-2H3,(H,11,12)
• SMILES： CN(C)C1=NC=C(C=N1)C(=O)O

Computed Properties

• Exact Mass: 167.06957
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 167.069476538g/mol
• Heavy Atom Count: 12
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• LogP: 0.24080
• PSA: 66.32
• Refractive Index: 1.607
• Boiling Point: 360.9°C at 760 mmHg
• Flash Point: 172.1°C
• Density: 1.322